Cas no 14225-83-3 (2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole)

• Product Name: 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole
• CAS No: 14225-83-3
• MF: C₁₃H₈BrClN₂
• MW: 307.573020935059
• MDL: MFCD09832512
• CID: 120247
• PubChem ID: 16740703
• Update Time: 2025-06-11

2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-5-chloro-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-(2-bromophenyl)-6-chloro-
• 2-(2-BROMO-PHENYL)-5-CHLORO-1H-BENZOIMIDAZOLE
• 2-(2-bromophenyl)-6-chloro-1H-benzimidazole
• 2,7-DIBROMO-9,9-DIMETHYL-9H-FLUORENE
• GL-1055
• 2-(2-bromophenyl)-5-chloro-1H-1,3-benzodiazole
• 2-(2-bromophenyl)-5-chloro-1h-benzoimidazole
• 14225-83-3
• 2-(2-bromophenyl)-5-chloro-1H-benzimidazole
• AKOS005256609
• 1H-Benzimidazole, 2-(2-bromophenyl)-6-chloro-
• 5-Amino-2,3,4,5-tetrahydro-benzo[b]azepine-1-carboxylicacidtert-butylester
• DTXSID80587627
• MFCD09832512
• 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole

• MDL： MFCD09832512
• Inchi： 1S/C13H8BrClN2/c14-10-4-2-1-3-9(10)13-16-11-6-5-8(15)7-12(11)17-13/h1-7H,(H,16,17)
• InChI Key： JJFNHTWNUMDUHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC2C=CC(=CC=2N1)Cl

Computed Properties

• Exact Mass: 305.95600
• Monoisotopic Mass: 305.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 475.3±51.0 °C at 760 mmHg
• Flash Point: 241.3±30.4 °C
• Refractive Index: 1.712
• PSA: 28.68000
• LogP: 4.64580
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole

Comprehensive Overview of 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole (CAS No. 14225-83-3)

2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole (CAS No. 14225-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound belongs to the benzimidazole family, known for its diverse applications in drug discovery, agrochemicals, and advanced material synthesis. The presence of both bromine and chlorine substituents enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and other synthetic transformations.

Recent trends in scientific literature highlight the growing interest in benzimidazole derivatives due to their bioactive properties. Researchers are particularly focused on optimizing the synthesis of 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. This compound's unique structure also makes it a candidate for studying molecular interactions in medicinal chemistry, where it may serve as a scaffold for kinase inhibitors or antimicrobial agents.

From an industrial perspective, CAS No. 14225-83-3 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods, such as palladium-catalyzed reactions or microwave-assisted synthesis, aim to reduce environmental impact while maintaining high efficiency. These advancements align with global demands for eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

Analytical characterization of 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. Data from these methods are critical for quality control, especially when the compound is used in high-throughput screening or drug development pipelines. The compound's crystallographic properties have also been explored to understand its solid-state behavior, which is relevant for formulation studies.

In material science, this benzimidazole derivative has shown potential in organic electronics, particularly in the design of OLEDs (organic light-emitting diodes) and photovoltaic materials. Its electron-deficient aromatic system contributes to charge transport properties, a hot topic in renewable energy research. Searches for "benzimidazole-based materials" and "halogenated organic semiconductors" have surged in recent years, reflecting this interdisciplinary interest.

Safety and handling protocols for CAS No. 14225-83-3 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its halogenated structure warrants careful disposal to align with waste management regulations—a frequently searched concern among environmental compliance professionals.

Future research directions for 2-(2-Bromophenyl)-5-chloro-1H-benzoimidazole may explore its structure-activity relationships (SAR) in greater depth or investigate novel derivatization strategies to expand its utility. As synthetic methodologies evolve, this compound is poised to remain a key player in both academic and industrial chemistry landscapes.